Cas no 2228538-48-3 (2-(3-amino-2-hydroxypropyl)-5-(diethylamino)phenol)

• Product Name: 2-(3-amino-2-hydroxypropyl)-5-(diethylamino)phenol
• CAS No: 2228538-48-3
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 6449489
• PubChem ID: 165980503
• Update Time: 2025-06-10

2-(3-amino-2-hydroxypropyl)-5-(diethylamino)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-2-hydroxypropyl)-5-(diethylamino)phenol
• EN300-1812549
• 2228538-48-3

• Inchi： 1S/C13H22N2O2/c1-3-15(4-2)11-6-5-10(13(17)8-11)7-12(16)9-14/h5-6,8,12,16-17H,3-4,7,9,14H2,1-2H3
• InChI Key： ZZQWCSLMXHZKTA-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=CC(=CC=1O)N(CC)CC

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.7Ų

Additional information on 2-(3-amino-2-hydroxypropyl)-5-(diethylamino)phenol

Recent Advances in the Study of 2-(3-amino-2-hydroxypropyl)-5-(diethylamino)phenol (CAS: 2228538-48-3)

The compound 2-(3-amino-2-hydroxypropyl)-5-(diethylamino)phenol (CAS: 2228538-48-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the synthesis and structural modification of 2-(3-amino-2-hydroxypropyl)-5-(diethylamino)phenol. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is critical for its application in preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have facilitated a deeper understanding of its chemical properties and reactivity.

In addition to its synthetic optimization, the pharmacological profile of 2-(3-amino-2-hydroxypropyl)-5-(diethylamino)phenol has been extensively studied. Preliminary in vitro and in vivo studies have demonstrated its potential as a therapeutic agent for various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The compound's ability to modulate specific biological pathways, such as enzyme inhibition or receptor binding, has been a focal point of recent research. These findings underscore its versatility and potential as a lead compound for further drug development.

Another significant aspect of the research on 2-(3-amino-2-hydroxypropyl)-5-(diethylamino)phenol is its safety and toxicity profile. Recent toxicological studies have assessed the compound's effects on different cell lines and animal models, providing valuable insights into its pharmacokinetics and pharmacodynamics. These studies are essential for determining the compound's therapeutic window and identifying any potential adverse effects. The results so far indicate a favorable safety profile, which bodes well for its future clinical applications.

Looking ahead, the research community is optimistic about the potential of 2-(3-amino-2-hydroxypropyl)-5-(diethylamino)phenol to address unmet medical needs. Ongoing studies are exploring its efficacy in combination therapies, as well as its potential for targeted drug delivery systems. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being conducted to design derivatives with enhanced potency and selectivity. These efforts are expected to pave the way for the development of next-generation therapeutics based on this promising compound.

In conclusion, the recent advancements in the study of 2-(3-amino-2-hydroxypropyl)-5-(diethylamino)phenol (CAS: 2228538-48-3) highlight its potential as a valuable asset in the field of chemical biology and pharmaceutical research. The compound's unique structural and pharmacological properties, coupled with its favorable safety profile, make it a promising candidate for further investigation. As research continues to unfold, it is anticipated that this molecule will play a pivotal role in the development of innovative therapeutic strategies.